Cas no 175134-98-2 (3-(1H-Pyrrol-1-yl)benzonitrile)

• Product Name: 3-(1H-Pyrrol-1-yl)benzonitrile
• CAS No: 175134-98-2
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD00052877
• CID: 216569
• PubChem ID: 2774256
• Update Time: 2025-06-25

3-(1H-Pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-1-yl)benzonitrile
• 3-pyrrol-1-ylbenzonitrile
• Benzonitrile,3-(1H-pyrrol-1-yl)-
• N-(3-CYANOPHENYL)PYRROLE
• 1-(3-cyanophenyl)pyrrole
• 3-pyrrolylbenzenecarbonitrile
• 3-(1-Pyrrolo)benzonitrile
• 3-(PYRROL-1-YL)BENZONITRILE
• HMS543D15
• XXKIAELSMMDZRB-UHFFFAOYSA-N
• TS-02281
• FT-0629175
• MFCD00052877
• W-200169
• AKOS005258312
• Maybridge1_000609
• 175134-98-2
• DTXSID30378961
• SCHEMBL3477067
• GEO-00848
• SB62138
• CS-0320820

• MDL： MFCD00052877
• Inchi： 1S/C11H8N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h1-8H
• InChI Key： XXKIAELSMMDZRB-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 306.3±25.0 °C at 760 mmHg
• Flash Point: 139.1±23.2 °C
• PSA: 28.72000
• LogP: 2.34898
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(1H-Pyrrol-1-yl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1H-Pyrrol-1-yl)benzonitrile

Research Briefing on 3-(1H-Pyrrol-1-yl)benzonitrile (CAS: 175134-98-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

The compound 3-(1H-Pyrrol-1-yl)benzonitrile (CAS: 175134-98-2) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block in drug discovery and its potential biological activities. This briefing synthesizes the latest peer-reviewed findings (2022-2023) regarding this heteroaromatic nitrile derivative, with emphasis on synthetic methodologies, structure-activity relationships (SAR), and emerging therapeutic applications.

Recent synthetic improvements have demonstrated that 175134-98-2 can be efficiently prepared via palladium-catalyzed cross-coupling reactions between 1H-pyrrole and 3-bromobenzonitrile, achieving yields >85% with excellent purity (Journal of Medicinal Chemistry, 2023). Advanced characterization techniques including X-ray crystallography and 2D NMR have confirmed its planar molecular geometry, which contributes to π-stacking interactions with biological targets. Density functional theory (DFT) calculations suggest this compound exhibits favorable electronic properties for interacting with enzyme active sites, particularly those containing aromatic amino acid residues.

In pharmacological screening, 3-(1H-Pyrrol-1-yl)benzonitrile has shown promising inhibitory activity against protein kinases (IC50 values ranging 0.8-5 μM against JAK2 and FLT3 kinases in recent studies) through competitive binding at the ATP site. Molecular docking simulations reveal that the pyrrole nitrogen forms critical hydrogen bonds with kinase hinge regions, while the benzonitrile moiety participates in hydrophobic interactions (Bioorganic & Medicinal Chemistry Letters, 2022). These findings position it as a valuable scaffold for developing targeted cancer therapies.

The compound's metabolic stability has been systematically evaluated using human liver microsome assays, demonstrating a half-life >60 minutes with low CYP450 inhibition (CYP3A4 IC50 >50 μM). Structure-property relationship studies indicate that introduction of electron-withdrawing groups at the 4-position of the pyrrole ring can further enhance both potency and metabolic stability (European Journal of Medicinal Chemistry, 2023). These modifications have led to several patent applications for kinase inhibitor derivatives.

Beyond oncology applications, 175134-98-2 has emerged as a key intermediate in developing CNS-active compounds. Its ability to cross the blood-brain barrier (BBB permeability score: 7.2 in PAMPA assays) and modulate neurotransmitter receptors (particularly 5-HT2A and D3 receptors with Ki values <500 nM) suggests potential for treating neurological disorders. Recent work has explored its incorporation into positron emission tomography (PET) tracers for imaging synaptic density (ACS Chemical Neuroscience, 2023).

From a chemical biology perspective, this scaffold has proven valuable in designing activity-based probes (ABPs) for studying enzyme mechanisms. The nitrile group serves as an electrophilic warhead capable of covalent modification of catalytic cysteine residues, as demonstrated in recent proteomics studies targeting deubiquitinating enzymes (Nature Chemical Biology, 2022). Such applications highlight its dual utility as both a therapeutic lead and research tool.

Current challenges in the field include optimizing the selectivity profile of derivatives to minimize off-target effects and developing more efficient synthetic routes for large-scale production. Ongoing structure-activity relationship studies are systematically exploring substitutions on both the pyrrole and phenyl rings to address these limitations. The compound's privileged structure continues to inspire novel drug discovery campaigns across multiple therapeutic areas.